Racemic-(3S,3aS,6aS)-3-methylhexahydro-2H-furo[2,3-c]pyrrole hydrochloride

• IUPAC Name: (3S,3aS,6aS)-3-methyl-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-5-4-9-7-3-8-2-6(5)7;/h5-8H,2-4H2,1H3;1H/t5-,6-,7-;/m1./s1
• InChI Key: QMNZSOXJLLBRPJ-RYLOHDEPSA-N
• Canonical SMILES: CC1COC2C1CNC2.Cl
• Isomeric SMILES: C[C@@H]1CO[C@H]2[C@@H]1CNC2.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol

Description

Racemic-(3S,3aS,6aS)-3-methylhexahydro-2H-furo[2,3-c]pyrrole hydrochloride is a chemical compound that has been extensively studied in scientific research. It has been found to have a wide range of potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

• Anthelmintic Activity : Racemic 7-substituted 3,4a-dimethyl-4a,5a,8a,8b-tetrahydro-6H-pyrrolo[3',4':4,5]furo[3,2-b]pyridine-6,8(7H)-diones, structurally related to the chemical , have shown strong in vivo efficacy against parasitic nematodes in sheep (Jeschke et al., 2005).

• Chemical Synthesis and Reactions : Various studies have focused on the synthesis and reactions of pyrrole-furo compounds. For example, pyrrolo[2′,3′:4,5]furo[3,2-c]pyridines and their derivatives have been synthesized, demonstrating the versatility of these compounds in organic synthesis (Bencková & Krutošíková, 1997).

• Physicochemical Characterization : Studies have been conducted on the physicochemical properties and crystalline structures of compounds similar to Racemic-(3S,3aS,6aS)-3-methylhexahydro-2H-furo[2,3-c]pyrrole hydrochloride. These studies provide insights into the stability, molecular organization, and potential applications of these compounds (Villard et al., 2003).

• Enzymatic and Environmental Degradation : Research has also explored the enzymatic and environmental degradation of racemic compounds, including studies on racemic poly(3-hydroxybutyric acid)s. Such research is crucial for understanding the environmental impact and biodegradability of these substances (Abe & Doi, 1996).

• Kinetic Resolution and Enantioselective Synthesis : Kinetic resolution and enantioselective synthesis techniques have been applied to racemic compounds, demonstrating the potential for creating enantioenriched products with specific applications (Zheng et al., 2019).

• Aromaticity Studies : X-ray and ab initio studies on the aromatic character of furo[3,2-b]pyrrole derivatives reveal insights into the structural and aromatic properties of these compounds, which is essential for their application in organic and medicinal chemistry (Cyrański et al., 2001).

• Catalysis in Organic Synthesis : Studies on axially dissymmetric pyrroles and pyrocolls, related to the racemic compound , show their efficacy as catalysts in enantioselective organic synthesis, highlighting their potential in fine chemical production (Furusho et al., 1996).